Cas no 2171255-83-5 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid
• CAS No: 2171255-83-5
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5779727
• PubChem ID: 165529292
• Update Time: 2025-05-23

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid
• 2171255-83-5
• EN300-1492769
• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-17(2)15-23(25(32)29-27(3,4)14-13-24(30)31)28-26(33)34-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-23H,13-16H2,1-4H3,(H,28,33)(H,29,32)(H,30,31)/t23-/m0/s1
• InChI Key： FSQSFUYFADIGIZ-QHCPKHFHSA-N
• SMILES： O(C(N[C@H](C(NC(C)(C)CCC(=O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid

Introduction to 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid (CAS No. 2171255-83-5)

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid, identified by its CAS number 2171255-83-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the design of novel therapeutic agents. Its unique structural features, including the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group and a chiral center at the (2S) position, make it a valuable intermediate in the synthesis of enantiomerically pure pharmaceuticals.

The Fmoc moiety is a widely used protecting group in peptide chemistry, renowned for its stability under mild conditions and ease of removal during peptide synthesis. The incorporation of this group in 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid suggests its utility as a building block for constructing complex peptide-based drugs. This compound’s structural complexity also positions it as a candidate for exploring novel pharmacological interactions, particularly in the context of enzyme inhibition and receptor binding studies.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The presence of the fluorene ring in this molecule adds another layer of complexity, potentially influencing its electronic properties and interactions with biological targets. Such features are often exploited in medicinal chemistry to optimize drug-like properties, such as solubility, permeability, and binding affinity.

The chiral center at the (2S) position is particularly noteworthy, as enantiopure compounds are often required for therapeutic applications due to differences in biological activity between enantiomers. The synthesis of this compound necessitates careful control over stereochemistry, which is critical for ensuring the desired pharmacological outcomes. Advances in asymmetric synthesis have enabled more efficient and scalable production of chiral intermediates like this one, making it more accessible for pharmaceutical research.

Recent studies have highlighted the importance of fluorene-based derivatives in medicinal chemistry due to their ability to modulate biological pathways effectively. For instance, fluorene-containing molecules have been explored as candidates for anticancer agents, where their structural rigidity and hydrophobicity contribute to improved target binding. The specific modification of this compound with an Fmoc-amino group suggests potential applications in peptidomimetic drug design, where such scaffolds can mimic natural peptides while offering enhanced stability and bioavailability.

The carboxylic acid functionality at the end of the molecule provides another point of interaction with biological systems, allowing for further derivatization or coupling reactions. This versatility makes 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid a valuable asset in synthetic chemistry labs focused on developing novel therapeutics. Researchers can leverage its structural motifs to explore new drug candidates targeting various diseases, including neurological disorders and metabolic conditions.

From a synthetic perspective, this compound exemplifies the intricate balance between functional group compatibility and stereochemical control required in modern drug discovery. The presence of multiple reactive sites—such as the Fmoc group, amino group, and carboxylic acid—demands precise synthetic strategies to achieve high yields and purity. Recent innovations in flow chemistry and continuous manufacturing have provided new tools for addressing these challenges, potentially streamlining the production process for compounds like this one.

The broader significance of this molecule lies in its potential to contribute to next-generation pharmaceuticals. As drug discovery evolves toward more personalized medicine approaches, compounds with well-defined structural features like 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid are essential for exploring diverse biological mechanisms. Their use as intermediates or lead compounds can accelerate the development pipeline by providing robust starting points for further optimization.

In conclusion,4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid (CAS No. 2171255-83-5) represents a fascinating example of how structural complexity can be leveraged to develop innovative therapeutic agents. Its unique combination of functional groups and stereochemical features positions it as a versatile tool for pharmaceutical research. As our understanding of biological systems continues to advance, compounds like this one will play an increasingly important role in shaping future treatments.